Cas no 23987-72-6 (Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI))

Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI) structure
23987-72-6 structure
Product Name:Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI)
CAS No:23987-72-6
MF:C20H43BrN4S2
MW:483.616221666336
CID:274079
PubChem ID:24201324
Update Time:2025-04-19

Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI) Chemical and Physical Properties

Names and Identifiers

    • 6-[N,N'-di(propan-2-yl)carbamimidoyl]sulfanylhexyl N,N'-di(propan-2-yl)carbamimidothioate,hydrobromide
    • NSC408964
    • NSC-408964
    • DTXSID30639741
    • 23987-72-6
    • Hexane-1,6-diyl bis(N,N'-dipropan-2-ylcarbamimidothioate)--hydrogen bromide (1/1)
    • Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI)
    • Inchi: 1S/C20H42N4S2.BrH/c1-15(2)21-19(22-16(3)4)25-13-11-9-10-12-14-26-20(23-17(5)6)24-18(7)8;/h15-18H,9-14H2,1-8H3,(H,21,22)(H,23,24);1H
    • InChI Key: ZWLBBPBOKIDYAR-UHFFFAOYSA-N
    • SMILES: Br.S(/C(=N/C(C)C)/NC(C)C)CCCCCCS/C(=N\C(C)C)/NC(C)C

Computed Properties

  • Exact Mass: 402.28546
  • Monoisotopic Mass: 482.211
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 15
  • Complexity: 367
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4A^2

Experimental Properties

  • Density: 1.01
  • Boiling Point: 492.2°Cat760mmHg
  • Flash Point: 251.5°C
  • Refractive Index: 1.524
  • PSA: 48.78
  • LogP: 7.27790
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